Cas no 22524-02-3 (Propanedioic acid,2-(2,2-dimethyl-1-oxopropyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(2,2-dimethyl-1-oxopropyl)-, 1,3-diethyl ester
• CAS No: 22524-02-3
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 267491
• PubChem ID: 222563
• Update Time: 2025-04-19

Propanedioic acid,2-(2,2-dimethyl-1-oxopropyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(2,2-dimethyl-1-oxopropyl)-, 1,3-diethyl ester
• diethyl 2-(2,2-dimethylpropanoyl)propanedioate
• diethyl 2-pivaloylmalonate
• diethyl pivaloylmalonate
• Diethyl-pivaloylmalonat
• pivaloyl-malonic acid diethyl ester
• Pivaloyl-malonsaeure-diaethylester
• NSC-9021
• 22524-02-3
• AKOS010952078
• diethyl(2,2-dimethylpropanoyl)propanedioate
• SCHEMBL10783893
• NSC9021
• DTXSID40278665
• OYQLPNVWHRIXBZ-UHFFFAOYSA-N

• Inchi： 1S/C12H20O5/c1-6-16-10(14)8(11(15)17-7-2)9(13)12(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： OYQLPNVWHRIXBZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)C(=O)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 244.13100
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67000
• LogP: 1.34400